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Compound of Interest

Compound Name:
2-Amino-1H-imidazole-4,5-

dicarbonitrile

Cat. No.: B1265959 Get Quote

CAS Number: 40953-34-2 Molecular Formula: C₅H₃N₅ Molecular Weight: 133.11 g/mol

This technical guide provides a comprehensive overview of 2-Amino-1H-imidazole-4,5-
dicarbonitrile, a heterocyclic organic compound with significant potential in pharmaceutical

and materials science research. This document is intended for researchers, scientists, and

drug development professionals, offering detailed information on its chemical properties,

synthesis, and biological activities.

Chemical and Physical Properties
2-Amino-1H-imidazole-4,5-dicarbonitrile is a solid at room temperature, with a melting point

of approximately 270 °C (with decomposition).[1][2] It is characterized by an imidazole ring

substituted with an amino group at the 2-position and two cyano groups at the 4 and 5-

positions. These functional groups contribute to its reactivity and potential as a versatile

intermediate in organic synthesis.[3]
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Property Value Reference(s)

Molecular Formula C₅H₃N₅ [4]

Molecular Weight 133.11 g/mol [4]

CAS Number 40953-34-2 [5]

Appearance Solid [1]

Melting Point 270 °C (decomposes) [1][2]

Synonyms

2-Amino-4,5-dicyanoimidazole,

2-Amino-4,5-

imidazoledicarbonitrile

[3]

Synthesis
A common method for the synthesis of 2-Amino-1H-imidazole-4,5-dicarbonitrile involves the

reaction of diaminomaleonitrile (DAMN) with cyanogen chloride.

Experimental Protocol: Synthesis from
Diaminomaleonitrile
Materials:

Diaminomaleonitrile (DAMN)

Cyanogen chloride

Tetrahydrofuran (THF)

Sodium acetate solution

Sodium bicarbonate solution

Charcoal

Procedure:
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Dissolve cyanogen chloride (14.9 g) in tetrahydrofuran (200 ml).

To this solution, add diaminomaleonitrile (26.2 g) in portions.

Allow the reaction mixture to warm to room temperature.

Heat the mixture under reflux for 1 hour.

A brown solid will form. Collect this solid by filtration.

Wash the collected solid with a sodium acetate solution.

Dissolve the washed solid in a sodium bicarbonate solution.

Treat the solution with charcoal to decolorize it.

Filter the solution to remove the charcoal.

Acidify the filtrate to precipitate the final product, 2-amino-4,5-dicyanoimidazole.

The product can be further purified by recrystallization.

Biological Activity and Potential Applications
While specific quantitative data such as Minimum Inhibitory Concentration (MIC) values for 2-
Amino-1H-imidazole-4,5-dicarbonitrile are not readily available in the reviewed literature, the

broader class of 2-aminoimidazole derivatives has demonstrated significant antimicrobial,

antifungal, and antibiofilm activities.[6][7][8] These compounds are of great interest in the

development of new therapeutic agents, particularly in the face of growing antibiotic resistance.

[9][10][11]

The nitrile groups within the molecule are known to participate in various biological interactions,

potentially contributing to its antimicrobial effects.[1][12][13] The mechanism of action for

related 2-aminoimidazole compounds is thought to involve the disruption of bacterial cell

membranes and, in some cases, acting as adjuvants to enhance the efficacy of existing

antibiotics.[9][10] For instance, some 2-aminoimidazoles have been shown to potentiate the

activity of macrolide antibiotics against Gram-negative bacteria by altering the outer membrane.

[10]
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Potential Antimicrobial Mechanism of Action
The antimicrobial activity of 2-aminoimidazole derivatives is believed to stem from their ability

to interfere with essential cellular processes in microorganisms. A plausible mechanism

involves the disruption of the bacterial cell envelope and the inhibition of key metabolic

pathways.
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Caption: Postulated mechanism of antimicrobial action.

Experimental Protocols for Antimicrobial Screening
The following are detailed methodologies for assessing the antimicrobial and antifungal activity

of 2-Amino-1H-imidazole-4,5-dicarbonitrile.
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Broth Microdilution Assay for Minimum Inhibitory
Concentration (MIC)
This method is used to determine the lowest concentration of an antimicrobial agent that

inhibits the visible growth of a microorganism.[14]

Materials:

2-Amino-1H-imidazole-4,5-dicarbonitrile

Sterile 96-well microtiter plates

Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for

fungi)

Microbial cultures (bacterial or fungal strains)

Positive control (a known effective antibiotic or antifungal)

Negative control (broth with no compound or inoculum)

Solvent for the compound (e.g., Dimethyl sulfoxide - DMSO)

Procedure:

Preparation of Compound Stock Solution: Dissolve a known weight of 2-Amino-1H-
imidazole-4,5-dicarbonitrile in a suitable solvent to create a high-concentration stock

solution.

Serial Dilutions: In a 96-well plate, perform serial two-fold dilutions of the compound stock

solution with the sterile broth to achieve a range of concentrations.

Inoculum Preparation: Prepare a standardized inoculum of the test microorganism in the

broth, typically adjusted to a 0.5 McFarland standard.

Inoculation: Add a standardized volume of the microbial inoculum to each well containing the

diluted compound.
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Controls: Include wells with only broth and inoculum (positive growth control), wells with

broth and the highest concentration of the solvent (to check for solvent toxicity), and wells

with only uninoculated broth (negative control). Also, include a known antibiotic/antifungal as

a positive control for the assay.

Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for most bacteria,

35°C for fungi) for a specified period (typically 18-24 hours for bacteria, 24-48 hours for

fungi).

Reading Results: The MIC is determined as the lowest concentration of the compound at

which there is no visible growth (turbidity) of the microorganism.

Prepare stock solution of 
2-Amino-1H-imidazole-4,5-dicarbonitrile

Perform serial dilutions in 
96-well plate with broth

Inoculate wells with 
microbial suspension

Prepare standardized 
microbial inoculum

Incubate plate at 
appropriate temperature and time

Read results to determine MIC 
(lowest concentration with no growth)
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Caption: Workflow for Broth Microdilution Assay.

Agar Diffusion Assay (Disk Diffusion)
This method assesses the antimicrobial activity by measuring the zone of growth inhibition

around a disk impregnated with the test compound.

Materials:

2-Amino-1H-imidazole-4,5-dicarbonitrile

Sterile filter paper disks

Agar plates with a suitable medium (e.g., Mueller-Hinton Agar)

Microbial cultures

Sterile swabs

Positive control (disks with a known antibiotic)

Negative control (disks with solvent only)

Procedure:

Inoculum Preparation: Prepare a standardized microbial suspension as described for the

broth microdilution assay.

Plate Inoculation: Using a sterile swab, uniformly streak the entire surface of the agar plate

with the microbial suspension to create a lawn.

Disk Preparation: Impregnate sterile filter paper disks with a known concentration of the 2-
Amino-1H-imidazole-4,5-dicarbonitrile solution.

Disk Placement: Aseptically place the impregnated disks onto the surface of the inoculated

agar plates. Ensure firm contact with the agar.
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Controls: Place positive and negative control disks on the same plate.

Incubation: Incubate the plates under the same conditions as the broth microdilution assay.

Reading Results: Measure the diameter of the zone of inhibition (the clear area around the

disk where microbial growth is inhibited) in millimeters. The size of the zone is indicative of

the compound's antimicrobial activity.

Spectroscopic Data
While specific, high-resolution spectra for 2-Amino-1H-imidazole-4,5-dicarbonitrile are not

widely published, the expected characteristic spectroscopic features can be inferred from its

structure and data from related compounds.

Infrared (IR) Spectroscopy:

N-H stretch: Bands corresponding to the amino group (N-H) stretching vibrations are

expected in the region of 3300-3500 cm⁻¹.[15]

C≡N stretch: A strong, sharp absorption band characteristic of the nitrile group (C≡N) is

expected around 2220-2260 cm⁻¹.[2]

C=N and C=C stretch: Absorptions for the imidazole ring C=N and C=C stretching vibrations

are expected in the 1500-1650 cm⁻¹ region.[16]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The spectrum would be expected to show signals for the protons of the amino

group and the N-H proton of the imidazole ring. The chemical shifts would be dependent on

the solvent used. For related aminoimidazoles, the primary amine protons have been

observed in the region of 5.6-6.6 ppm, and the imidazole ring proton as a sharp singlet

between 7.1-7.4 ppm.[3]

¹³C NMR: The spectrum would show distinct signals for the carbon atoms of the imidazole

ring and the two nitrile carbons. The chemical shifts of the nitrile carbons are typically found

in the region of 115-125 ppm.[17][18]
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Mass Spectrometry (MS): The mass spectrum would be expected to show a molecular ion

peak (M⁺) corresponding to the molecular weight of the compound (133.11 g/mol ).

Fragmentation patterns would likely involve the loss of small molecules such as HCN or NH₃.

[19][20][21]

Conclusion
2-Amino-1H-imidazole-4,5-dicarbonitrile is a promising heterocyclic compound with a

versatile chemical structure that makes it a valuable building block in medicinal chemistry and

materials science. While further research is needed to fully elucidate its biological activities and

mechanism of action, the existing data on related 2-aminoimidazole derivatives suggest its

significant potential as a lead compound for the development of novel antimicrobial and

antifungal agents. The experimental protocols provided in this guide offer a framework for the

systematic evaluation of its biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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